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Compound of Interest

Compound Name: Ofirnoflast

CAS No.: 2731294-23-6

Cat. No.: B15608140

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on refining the dosage of Ofirnoflast to minimize toxicity in in vivo

experiments. The information is based on publicly available preclinical and clinical data and

general principles of toxicology.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of Ofirnoflast and how does it relate to potential toxicity?

A1: Ofirnoflast is a first-in-class, orally bioavailable, allosteric inhibitor of NIMA-related kinase

7 (NEK7).[1] Its primary mechanism of action is to disrupt the interaction between NEK7 and

the NLRP3 inflammasome, a key component of the innate immune system.[1][2] This disruption

prevents the assembly and activation of the NLRP3 inflammasome, which in turn blocks the

release of pro-inflammatory cytokines IL-1β and IL-18.[1] By selectively targeting this pathway,

Ofirnoflast aims to reduce inflammation with fewer off-target effects compared to broader

immunosuppressants.[1] Potential toxicity could arise from on-target effects related to the

modulation of the immune response or off-target interactions. However, preclinical and early

clinical data suggest a favorable safety profile.[3]
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Q2: What is the current clinical status of Ofirnoflast?

A2: Ofirnoflast (also known as HT-6184) is currently in Phase 2 clinical trials for several

indications, including Myelodysplastic Syndromes (MDS) and a planned trial for obesity in

combination with semaglutide.[2][4][5] A Phase 1 clinical trial in healthy volunteers has been

completed and demonstrated that Ofirnoflast was well-tolerated and effective in reducing key

inflammatory biomarkers.[6]

Q3: Is there any publicly available in vivo toxicity data for Ofirnoflast?

A3: Specific quantitative in vivo toxicity data, such as LD50 (median lethal dose) or a

comprehensive Maximum Tolerated Dose (MTD) across different species from formal

toxicology studies, is limited in the public domain, which is common for investigational drugs.

However, a Phase 1 study in healthy human volunteers showed that Ofirnoflast was well-

tolerated at single doses up to 4 mg and multiple doses up to 4 mg over two weeks.[6] In a

Phase 2a study for lower-risk MDS, Ofirnoflast demonstrated a favorable safety profile with no

treatment-related serious adverse events.[3] Preclinical studies in a DSS-induced colitis mouse

model showed therapeutic efficacy without reported toxicity.[1]

Q4: How should I determine a starting dose for my in vivo animal study?

A4: Determining a starting dose requires a multi-faceted approach. It is recommended to:

Review available in vitro data: Start with the EC50 or IC50 values of Ofirnoflast from

relevant cell-based assays. The goal is to achieve plasma concentrations in your animal

model that are above these values.

Consult preclinical efficacy studies: Published studies on Ofirnoflast in models like DSS-

induced colitis or MDS xenografts can provide a reference point for effective dose ranges.[1]

[6]

Consider interspecies dose scaling: If data from other species is available, allometric scaling

can be used to estimate a starting dose for your model. However, this should be done with

caution and validated experimentally.

Conduct a dose-range finding study: A pilot study with a small number of animals per group

across a wide range of doses is the most effective way to determine a safe and efficacious
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starting dose.

Q5: What are the key parameters to monitor for toxicity in animal studies with Ofirnoflast?

A5: It is crucial to monitor for a range of clinical and subclinical signs of toxicity, including:

Clinical Observations: Daily monitoring of animal well-being, including changes in body

weight, food and water consumption, activity levels, and physical appearance (e.g., ruffled

fur).

Hematology and Clinical Chemistry: At the end of the study, or at interim time points, collect

blood samples to analyze for changes in blood cell counts, liver enzymes (ALT, AST), kidney

function markers (BUN, creatinine), and other relevant parameters.

Cytokine Profiling: As Ofirnoflast targets the inflammasome, monitoring plasma levels of IL-

1β, IL-18, and other relevant cytokines can serve as both a pharmacodynamic and a

potential toxicity marker.

Histopathology: At the end of the study, perform a comprehensive histopathological

examination of major organs to identify any microscopic changes.
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Problem Possible Cause Suggested Solution

High toxicity or mortality

observed at the initial dose.
The starting dose is too high.

Reduce the dose significantly

(e.g., by 50-75%) and consider

a more gradual dose-

escalation study. Ensure

proper drug formulation and

administration technique.

Off-target effects.

While Ofirnoflast is reported to

be selective, off-target effects

are always a possibility.

Review the literature for known

off-target activities of NEK7

inhibitors. Consider using a

lower dose in combination with

another agent if appropriate for

your model.

No therapeutic effect

observed.
The dose is too low.

Gradually escalate the dose in

subsequent cohorts. Ensure

that the plasma concentration

of Ofirnoflast is sufficient to

engage the target by

performing pharmacokinetic

analysis.

Poor bioavailability in the

chosen animal model or with

the selected vehicle.

Confirm the oral bioavailability

of your formulation. Consider

alternative administration

routes (e.g., intraperitoneal) if

oral administration is not

effective. Ensure the vehicle

used for formulation is

appropriate and does not

interfere with absorption.

The NLRP3 inflammasome is

not a primary driver of the

Validate the role of the NLRP3

inflammasome in your specific

model using genetic knockout
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disease phenotype in your

model.

animals or by measuring

inflammasome activation

markers.

Inconsistent results between

animals.

Variability in drug metabolism

or absorption.

Ensure a consistent dosing

schedule and technique.

Consider using animals of the

same age, sex, and genetic

background. Increase the

number of animals per group

to improve statistical power.

Formulation instability.

Prepare fresh formulations for

each dosing and ensure

proper storage conditions.

Data Presentation
Table 1: Summary of Ofirnoflast (HT-6184) Phase 1 Single and Multiple Ascending Dose

(SAD/MAD) Study in Healthy Volunteers[6]
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Study Phase
Dose Levels

Tested

Treatment-

Related

Treatment-

Emergent

Adverse Events

(TR-TEAEs) -

Ofirnoflast

TR-TEAEs -

Placebo
Key Findings

Single Ascending

Dose (SAD)
Up to 4 mg 12.5% 0%

Well-tolerated as

a single dose.

Multiple

Ascending Dose

(MAD)

Up to 4 mg over

2 weeks
20.8% 25%

Well-tolerated

with multiple

doses. No

severe adverse

events reported.

Two subjects at

the highest dose

withdrew due to

TEAEs.

Table 2: Preclinical Efficacy of Ofirnoflast in a Mouse Model of DSS-Induced Colitis[1]

Model Key Outcomes

DSS-Induced Colitis
Significantly reduced cytokine levels and

improved physiological outcomes.

Experimental Protocols
Protocol 1: General In Vivo Dose-Range Finding Study for Ofirnoflast

Animal Model: Select a relevant rodent species (e.g., C57BL/6 mice or Sprague-Dawley

rats). Use a sufficient number of animals per group (n=3-5) for initial range-finding.

Dose Selection: Based on in vitro potency and any available preclinical data, select a wide

range of doses. For example, if the in vitro IC50 is in the nanomolar range, you might test
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doses from 1 mg/kg to 100 mg/kg. Include a vehicle control group.

Formulation and Administration: Formulate Ofirnoflast in a suitable vehicle for oral gavage

(e.g., 0.5% methylcellulose). Administer the drug once or twice daily for a defined period

(e.g., 7-14 days).

Monitoring:

Daily: Record body weight, food and water intake, and clinical signs of toxicity (e.g.,

lethargy, ruffled fur, abnormal posture).

End of Study: Collect blood for hematology and clinical chemistry. Euthanize animals and

perform gross necropsy. Collect major organs for histopathology.

Data Analysis: Determine the Maximum Tolerated Dose (MTD), defined as the highest dose

that does not cause significant toxicity (e.g., >10-15% body weight loss or severe clinical

signs). Identify the No-Observed-Adverse-Effect-Level (NOAEL).
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Caption: Mechanism of action of Ofirnoflast in inhibiting the NLRP3 inflammasome pathway.
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Caption: Experimental workflow for refining Ofirnoflast dosage in vivo.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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